Cas no 167626-92-8 (3-Pyridinecarboxylicacid, 5-methyl-6-[(1-oxopropyl)amino]-)

• Product Name: 3-Pyridinecarboxylicacid, 5-methyl-6-[(1-oxopropyl)amino]-
• CAS No: 167626-92-8
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 110973
• PubChem ID: 45089814
• Update Time: 2025-04-18

3-Pyridinecarboxylicacid, 5-methyl-6-[(1-oxopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-methyl-6-[(1-oxopropyl)amino]-
• 5-methyl-6-(propanoylamino)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,5-methyl-6-[(1-oxopropyl)amino]-(9CI)
• 167626-92-8
• 5-Methyl-6-propanamidopyridine-3-carboxylic acid
• 3-pyridinecarboxylic acid,5-methyl-6-[(1-oxopropyl)amino]-
• DTXSID00666544

• Inchi： 1S/C10H12N2O3/c1-3-8(13)12-9-6(2)4-7(5-11-9)10(14)15/h4-5H,3H2,1-2H3,(H,14,15)(H,11,12,13)
• InChI Key： NHQXEJYZTCAFAE-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1C(C)=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.3Ų